N-{3-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethoxy]phenyl}acetamide

• IUPAC Name: N-[3-[2-(2,3-dihydroindol-1-yl)-2-oxoethoxy]phenyl]acetamide
• InChI: InChI=1S/C18H18N2O3/c1-13(21)19-15-6-4-7-16(11-15)23-12-18(22)20-10-9-14-5-2-3-8-17(14)20/h2-8,11H,9-10,12H2,1H3,(H,19,21)
• InChI Key: HPQBDFCUGXXZQK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)OCC(=O)N2CCC3=CC=CC=C32
• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol

Description

N-{3-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethoxy]phenyl}acetamide, commonly known as NIPEC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. NIPEC belongs to the class of indole-based compounds and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of NIPEC is not fully understood, but it is thought to involve the modulation of various signaling pathways in the body. NIPEC has been found to inhibit the activity of certain enzymes and proteins that are involved in the progression of cancer and inflammation. It has also been found to modulate the levels of certain neurotransmitters in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
NIPEC has been found to exhibit a range of biochemical and physiological effects in scientific research. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and protect against oxidative stress. Studies have also suggested that NIPEC may improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

NIPEC has several advantages for use in scientific research. It is relatively easy to synthesize and purify, making it readily available for use in experiments. It has also been found to exhibit low toxicity and high stability, making it suitable for long-term studies. However, one limitation of NIPEC is that its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for research on NIPEC. One potential direction is to further investigate its potential applications in the treatment of Alzheimer's disease and Parkinson's disease. Another direction is to explore the use of NIPEC in combination with other compounds to enhance its therapeutic effects. Additionally, further studies are needed to elucidate the mechanism of action of NIPEC and to identify potential molecular targets for its therapeutic effects.
Conclusion
NIPEC is a promising compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. Its synthesis method has been optimized to yield high purity and yield, making it suitable for use in experiments. NIPEC has been found to exhibit a range of biochemical and physiological effects and has potential applications in the treatment of cancer, inflammation, and neurodegenerative diseases. Further research is needed to fully understand its mechanism of action and to identify potential molecular targets for its therapeutic effects.

Scientific Research Applications

NIPEC has been found to exhibit a range of therapeutic applications in scientific research. It has been shown to possess anticancer, anti-inflammatory, and neuroprotective properties. Studies have also suggested that NIPEC may have potential applications in the treatment of Alzheimer's disease and Parkinson's disease.